2-[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 2-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C18H20N4O/c1-14-10-17(6-8-20-14)23-13-15-4-3-9-22(12-15)18-16(11-19)5-2-7-21-18/h2,5-8,10,15H,3-4,9,12-13H2,1H3
• InChI Key: WYDOKTVICXGNSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OCC2CCCN(C2)C3=C(C=CC=N3)C#N
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

2-[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carbonitrile is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as MPP and has been found to have a variety of interesting properties that make it a valuable tool for researchers in a wide range of fields.

Mechanism of Action

The mechanism of action of MPP involves its binding to the dopamine D3 receptor, which is a G protein-coupled receptor that is involved in a variety of physiological processes. MPP has been found to be a competitive antagonist of this receptor, which means that it competes with dopamine for binding to the receptor and prevents its activation.
Biochemical and Physiological Effects:
MPP has been found to have a variety of biochemical and physiological effects, including the inhibition of dopamine-mediated signaling pathways. This can lead to a variety of effects, including changes in locomotor activity, reward processing, and other behaviors that are mediated by the dopamine system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPP in lab experiments is that it is a highly selective antagonist of the dopamine D3 receptor, which means that it can be used to study the role of this receptor in various physiological processes without affecting other receptors or signaling pathways. However, one limitation of using MPP is that it is not very soluble in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are many potential future directions for research involving MPP, including the development of new drugs that target the dopamine D3 receptor, the use of MPP as a tool for studying the role of this receptor in various physiological processes, and the development of new methods for synthesizing and using MPP in experimental settings. Additionally, further research is needed to fully understand the biochemical and physiological effects of MPP and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of MPP involves several steps, including the reaction of 2-methylpyridine-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-(aminomethyl)piperidine to form the intermediate 2-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]pyridine-3-carboxylic acid. The final step involves the conversion of the acid to the corresponding nitrile using a dehydration agent such as phosphorus pentoxide.

Scientific Research Applications

MPP has been studied for its potential use in a variety of scientific research applications, including neuroscience, drug discovery, and medicinal chemistry. In particular, MPP has been found to be a potent and selective antagonist of the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various physiological processes.